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Introduction

Slu-PP-915 is a potent, synthetic pan-agonist of the Estrogen-Related Receptors (ERRaq,
ERRf, and ERRY), which are key regulators of cellular energy metabolism.[1][2][3][4][5][6] As
an "exercise mimetic," Slu-PP-915 stimulates metabolic pathways typically activated by
physical exercise, such as fatty acid oxidation and mitochondrial biogenesis.[1][7][8] These
characteristics make it a valuable research tool for studying metabolic diseases, heart failure,
and muscle performance.[4][7]

This document provides detailed application notes and protocols for the intraperitoneal (IP)
administration of Slu-PP-915 in a research setting, based on currently available data.

Mechanism of Action

Slu-PP-915 exerts its effects by binding to and activating all three isoforms of the Estrogen-
Related Receptors. This activation leads to the upregulation of a suite of genes involved in
metabolic regulation. A key target is the peroxisome proliferator-activated receptor-gamma
coactivator-1 alpha (PGC-1a), a master regulator of mitochondrial biogenesis.[1][8] Additionally,
Slu-PP-915 has been shown to increase the expression of Transcription Factor EB (TFEB), a
primary regulator of the autophagy-lysosome pathway.[2] The activation of these pathways
leads to enhanced mitochondrial function, improved glucose and fatty acid metabolism, and
cellular quality control.[1]
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Caption: Slu-PP-915 signaling pathway.

Quantitative Data Summary

The following tables summarize the quantitative data for Slu-PP-915 based on available in vitro
and in vivo studies.

In Vitro Efficacy
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In Vivo Administration and Efficacy
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Experimental Protocols
Preparation of Slu-PP-915 for Intraperitoneal Injection

Materials:

Slu-PP-915 powder

Dimethyl sulfoxide (DMSO)

Cremophor EL or Tween 80

Phosphate-buffered saline (PBS), sterile
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 Sterile microcentrifuge tubes

o Sterile syringes and needles

Protocol 1: Cremophor-based Vehicle

This protocol is based on a formulation used in pharmacokinetic and efficacy studies.[9]

e Stock Solution Preparation:

o Dissolve Slu-PP-915 powder in DMSO to create a concentrated stock solution (e.g., 50
mg/mL). Ensure complete dissolution.

o Aliquot the stock solution and store at -20°C for long-term use.

e Working Solution Preparation (for a final concentration of 2 mg/mL):

o For a1 mL final volume, combine the following in a sterile tube:

= 100 pL of 100% DMSO (or an equivalent volume of your stock solution to achieve the
final concentration)

= 100 pL of Cremophor EL

= 800 pL of sterile PBS

o Vortex thoroughly to ensure a homogenous emulsion. The solution may appear slightly
cloudy.

o Prepare fresh on the day of injection.

Protocol 2: Alternative Cremophor-based Vehicle

This protocol provides a slightly different ratio of components.[9]

e Stock Solution Preparation:

o Prepare a stock solution of Slu-PP-915 in DMSO as described in Protocol 1.
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e Working Solution Preparation (for a final concentration of 5 mg/mL):
o For a1 mL final volume, combine the following:
» 120 pL of 100% DMSO (or an equivalent volume of your stock solution)
= 150 pL of Cremophor EL
» 730 pL of sterile PBS

o Vortex thoroughly. This formulation can be stored at 4°C for up to 5 days.[9]

Intraperitoneal Administration in Mice

Materials:

Prepared Slu-PP-915 injection solution

Appropriately sized sterile syringes (e.g., 1 mL) and needles (e.g., 27-30 gauge)

Animal scale

70% ethanol for disinfection

Procedure:
e Animal Handling and Dosing Calculation:
o Weigh the mouse to determine the precise injection volume.

o Calculate the required volume based on the desired dosage (e.g., for a 20 mg/kg dose
and a 2 mg/mL solution, a 25 g mouse would require 0.25 mL).

« Injection Procedure:
o Properly restrain the mouse to expose the abdomen.

o Wipe the injection site with 70% ethanol.
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[e]

Insert the needle into the lower right or left quadrant of the abdomen, avoiding the midline
to prevent damage to the bladder or cecum.

[e]

Aspirate slightly to ensure no fluid is drawn back, which would indicate entry into a blood
vessel or organ.

[e]

Slowly inject the solution.

o

Withdraw the needle and monitor the animal for any immediate adverse reactions.

Experimental Workflow
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Caption: Intraperitoneal administration workflow.
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Important Considerations

¢ Solubility: Slu-PP-915 is poorly soluble in agueous solutions and requires a vehicle
containing DMSO and a surfactant like Cremophor or Tween for in vivo administration.

¢ Vehicle Controls: It is crucial to include a vehicle-only control group in all experiments to
account for any effects of the injection solution itself.

« Animal Welfare: All animal procedures should be performed in accordance with institutional
and national guidelines for the ethical treatment of laboratory animals.

o Compound Stability: While stock solutions in DMSO are generally stable when frozen,
working solutions in aqueous-based vehicles should ideally be prepared fresh for each
experiment.

Disclaimer

Slu-PP-915 is a research chemical and is not intended for human use. The information
provided in this document is for research purposes only and should be used by qualified
professionals in a laboratory setting. Researchers should always consult the primary literature
and conduct their own optimization studies for their specific experimental models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Intraperitoneal
Administration of Slu-PP-915]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392758#intraperitoneal-administration-of-slu-pp-
915]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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